C.I.Mordant Green 22
Description
Contextualization within Mordant Dye Chemistry and Historical Significance
Mordant dyes are a class of colorants that require a mordant, typically a metal ion, to bind to a substrate. vulcanchem.com This process forms an insoluble coordination complex between the dye, mordant, and the material being dyed, leading to enhanced color fastness. vulcanchem.com C.I. Mordant Green 22 exemplifies this class of dyes. mdpi.com Historically, mordant dyes have been crucial in the textile industry for achieving vibrant and lasting colors on natural fibers like wool and silk. vulcanchem.com The development of synthetic mordant dyes in the 19th century, including C.I. Mordant Green 22, marked a significant advancement over their natural predecessors, offering a wider range of reproducible colors. researchgate.net The use of mordants like chromium was common to achieve dark shades. mdpi.com
The industrial synthesis of C.I. Mordant Green 22 involves the reaction of gallic acid or benzene-1,2,3-triol with phthalic anhydride (B1165640) at high temperatures (190-200°C), followed by a reaction with concentrated sulfuric acid at around 200°C. worlddyevariety.comvulcanchem.com The resulting insoluble mordanting gallic acid green is then converted into a water-soluble bisulfite compound. worlddyevariety.comvulcanchem.com
Structural Classification as a Xanthene Dye (Coeruleine, C.I. 45510)
C.I. Mordant Green 22 is structurally classified as a xanthene dye. mdpi.comworlddyevariety.com The core of its structure is the xanthene ring system. Specifically, it is known as Coeruleine. mdpi.comresearchgate.netresearchgate.net This classification is based on its chromophoric system, which is responsible for its color. Xanthene dyes are a broad category that includes other well-known dyes like fluorescein (B123965) and rhodamines. mdpi.com Coeruleine, along with Galleine (Mordant Violet 25, C.I. 45445), represents a special class of xanthene dyes. mdpi.comresearchgate.net The high degree of hydroxylation in its structure, a result of its synthesis from pyrogallol (B1678534) and phthalic anhydride in an oxidative environment, gives it properties similar to anthraquinone (B42736) mordant dyes for application purposes. mdpi.com
Table 1: Chemical and Physical Properties of C.I. Mordant Green 22
| Property | Value |
|---|---|
| Molecular Formula | C₂₀H₁₀O₆ worlddyevariety.com |
| Molecular Weight | 346.29 g/mol worlddyevariety.com |
| CAS Registry Number | 10290-07-0 worlddyevariety.com |
| Appearance | Deep green solid vulcanchem.com |
| Solubility in Water | Slightly soluble, forming a deep green to light brown solution worlddyevariety.comvulcanchem.com |
| Solubility in Hot Ethanol | Soluble, producing a Copenhagen blue solution worlddyevariety.comvulcanchem.com |
| Behavior in Concentrated Sulfuric Acid | Yields a dark brown solution, which upon dilution turns green-black worlddyevariety.comvulcanchem.com |
Academic Research Perspectives and Current Challenges
Current academic research on mordant dyes, including C.I. Mordant Green 22, is multifaceted. A significant area of investigation is the development of more environmentally friendly dyeing processes. vulcanchem.com This includes the exploration of bio-mordants derived from plant sources as alternatives to traditional, and often toxic, metal salts. vulcanchem.comjuniperpublishers.comresearchgate.net Research is also focused on optimizing application processes to reduce water and energy consumption. vulcanchem.com
Another key research direction is the study of the degradation pathways of early synthetic dyes like C.I. Mordant Green 22, particularly in the context of cultural heritage science. mdpi.comresearchgate.net Understanding how these dyes age and degrade is crucial for the preservation and conservation of historical artifacts.
Challenges in the field include improving the color fastness of natural dyes to match the performance of synthetic mordant dyes. ewadirect.com While bio-mordants offer a greener alternative, further research is needed to enhance their effectiveness in improving color fastness. ewadirect.com Additionally, there is ongoing research into hybrid dyeing systems that combine the properties of mordant and reactive dyes, as well as the development of nano-enhanced mordant dyes for improved efficiency. vulcanchem.com
Table 2: Fastness Properties of C.I. Mordant Green 22
| Fastness Property | Rating (ISO, Scale 1-5) |
|---|---|
| Ironing | 5 worlddyevariety.com |
| Light | 4 worlddyevariety.com |
| Fulling | 5 worlddyevariety.com |
| Perspiration | 4 worlddyevariety.com |
| Soaping | 5 worlddyevariety.com |
| Water | 5 worlddyevariety.com |
Properties
CAS No. |
10290-07-0 |
|---|---|
Molecular Formula |
C10H10Na2O6S |
Synonyms |
C.I.Mordant Green 22 |
Origin of Product |
United States |
Advanced Synthetic Methodologies and Chemical Modifications
Mechanistic Pathways of Primary Synthesis
The industrial production of C.I. Mordant Green 22 is a sequential process that begins with the formation of a xanthene core structure, which is then chemically modified to yield the final dye. The initial product is an insoluble intermediate, which is subsequently converted into a water-soluble form suitable for dyeing applications.
The foundational step in the synthesis is the condensation reaction between Phthalic Anhydride (B1165640) and Pyrogallol (B1678534) (also known as benzene-1,2,3-triol). worlddyevariety.commdpi.com This reaction is typically carried out under high-temperature conditions, ranging from 190 to 200°C. worlddyevariety.com The process is an electrophilic substitution reaction, where the phthalic anhydride acts as the electrophile, attacking the electron-rich pyrogallol ring.
This condensation initially forms Gallein (C.I. Mordant Violet 25), a phthalein-type dye. mdpi.comonelook.comresearchgate.net The reaction proceeds through the formation of a triphenylmethane (B1682552) backbone which then cyclizes to create the xanthene structure characteristic of Gallein. Further heating, often in the presence of a dehydrating agent like concentrated sulfuric acid at around 200°C, promotes an internal cyclization and oxidation, converting the Gallein into the dark green, insoluble intermediate known as Coeruleine. worlddyevariety.commdpi.com Coeruleine is the anhydrous, desulfonated precursor to the final Mordant Green 22 dye.
Table 1: Key Stages in the Primary Synthesis of C.I. Mordant Green 22 Intermediate
| Stage | Reactants | Key Conditions | Intermediate Product | Reference |
|---|---|---|---|---|
| 1. Condensation | Phthalic Anhydride, Pyrogallol | Heat (190-200°C) | Gallein (C.I. 45445) | worlddyevariety.commdpi.com |
| 2. Cyclization/Oxidation | Gallein | Concentrated Sulfuric Acid, Heat (~200°C) | Coeruleine (Insoluble Green Intermediate) | worlddyevariety.commdpi.com |
The intermediate, Coeruleine, is insoluble in water, which limits its direct application in standard dyeing processes. worlddyevariety.com To overcome this, it is converted into a water-soluble derivative. This is achieved through a reaction with sodium bisulfite (NaHSO₃). worlddyevariety.com
The addition of bisulfite is a well-established method for increasing the aqueous solubility of certain organic compounds, particularly aldehydes and ketones, by forming soluble bisulfite adducts. rochester.educhemguide.co.uk In the case of Coeruleine, the bisulfite adds across specific sites in the molecule's conjugated system, disrupting the chromophore and forming a sulfonate group, which imparts water solubility. worlddyevariety.com This reversible reaction transforms the insoluble green compound into the final, water-soluble C.I. Mordant Green 22 dye, making it suitable for industrial dyeing applications. worlddyevariety.comrochester.edu
Coupling of Phthalic Anhydride and Pyrogallol (1,2,3-trihydroxyphenol) under Oxidative Conditions
Exploration of Derivatization and Structural Analogue Synthesis for Research Purposes
Research into mordant dyes often involves the synthesis of derivatives and structural analogues to investigate structure-property relationships and develop new colorants with enhanced characteristics, such as improved lightfastness, different shades, or better fiber affinity. While specific research on the derivatization of C.I. Mordant Green 22 is limited, studies on related xanthene and anthraquinone (B42736) dyes provide insight into potential modification strategies.
Derivatization can be used to introduce various functional groups onto the core dye structure. For instance, the synthesis of novel heterocyclic mordant acid dyes has been achieved by coupling different diazotized aromatic amines with a benzofuran (B130515) derivative, resulting in dyes with a range of shades from pinkish blue to red. researchgate.net For analytical purposes, derivatization is a key step. Methods using agents like m-(trifluoromethyl)phenyltrimethylammonium hydroxide (B78521) (TMTFTH) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are employed to make the dye molecules volatile for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). mdpi.comresearchgate.net
The synthesis of structural analogues, such as Alizarin Viridine and Alizarin Heliotrope, which are substituted anthraquinone dyes, allows for the study of how different substituent groups affect the dye's spectral properties and its chelation with metal ions. researchgate.net Such research is fundamental to the rational design of new dyes with tailored properties for specific applications.
Green Chemistry Approaches in C.I. Mordant Green 22 Synthesis
Traditional dye synthesis often involves harsh reaction conditions, hazardous reagents, and the generation of significant chemical waste. Modern research is increasingly focused on developing "green" synthetic routes that are more environmentally benign.
A key goal in green chemistry is the replacement of toxic solvents and reagents with safer alternatives. For triphenylmethane dyes, which share structural similarities with the xanthene class, an efficient and environmentally friendly synthesis has been developed using water as the solvent. iau.ir The use of natural deep eutectic solvents (NADES) is also being explored as a green alternative for dye extraction and processing. mdpi.comrsc.org These approaches minimize the reliance on volatile organic compounds (VOCs). Furthermore, there is a growing interest in using bio-based starting materials, which could potentially replace petroleum-derived precursors like phthalic anhydride, and in optimizing reaction conditions to reduce energy consumption and waste. jetir.orgresearchgate.net
The use of catalysts can significantly improve the efficiency and environmental profile of chemical syntheses by enabling reactions to occur under milder conditions and with higher selectivity. The traditional synthesis of the C.I. Mordant Green 22 precursor involves high temperatures and stoichiometric amounts of strong acids. worlddyevariety.com
Alternative catalytic systems are being investigated for related reactions. For example, heteropoly acids have been successfully used as green catalysts for the synthesis of diaminotriarylmethanes in water. iau.ir For polyesterification reactions, such as the synthesis of glyptal from glycerol (B35011) and phthalic anhydride, heterogeneous catalysts like activated zeolites are being explored as reusable alternatives to homogeneous acid catalysts. neliti.com Additionally, bio-inspired organocatalytic systems that mimic enzymatic processes are emerging as a novel approach for promoting selective oxidative coupling reactions under ambient conditions. rsc.org The application of such catalytic methodologies could lead to a more sustainable production process for C.I. Mordant Green 22.
Table 2: Compound Names Mentioned in the Article
| Compound Name | Other Names / C.I. Name |
|---|---|
| C.I. Mordant Green 22 | Coeruleine (sulfonated, water-soluble form) |
| Phthalic Anhydride | - |
| Pyrogallol | 1,2,3-trihydroxyphenol, benzene-1,2,3-triol |
| Gallein | C.I. Mordant Violet 25, C.I. 45445, Pyrogallol phthalein |
| Coeruleine | Insoluble mordanting Gallic acid green |
| Sodium Bisulfite | Sodium hydrogensulphite, NaHSO₃ |
| Alizarin Viridine | - |
| Alizarin Heliotrope | - |
| m-(trifluoromethyl)phenyltrimethylammonium hydroxide | TMTFTH |
| N,O-Bis(trimethylsilyl)trifluoroacetamide | BSTFA |
Fundamental Dyeing Mechanisms and Interfacial Chemistry
Complexation Dynamics with Metallic Mordants
Mordant dyes like C.I. Mordant Green 22 require a mordanting agent, typically a metal salt containing polyvalent metal ions such as chromium, aluminum, copper, or iron, to form a stable complex that can bond firmly with the fiber substrate. vulcanchem.comwikipedia.orgstainsfile.com This complex formation is central to the dyeing process.
Ligand-Metal Coordination and Dative Covalent Bonding Mechanisms
The attachment of mordants to dyes, and subsequently to the fiber, occurs through the formation of coordination complexes. wikipedia.orgstainsfile.com This involves both covalent and coordinate (dative covalent) bonds between the metal ion and specific functional groups within the dye molecule. stainsfile.com Mordant dyes often possess functional groups like hydroxyl and carboxyl groups that can chelate with metal cations. rangudhyog.comdayglo.in Chelation, derived from the Greek word for a lobster's claw, describes how a metal atom is gripped by two different bonds. stainsfile.com In the context of mordant dyes, a double-bonded oxygen and a hydroxyl or carboxyl group are frequently involved in forming these bonds with the metal. stainsfile.com The covalent bond typically forms between the hydroxyl oxygen and the metal, while the coordinate bond forms between the double-bonded oxygen and the metal. stainsfile.com Polyvalent metal ions, such as aluminum and ferric iron (both with valencies of three), can potentially coordinate with multiple dye molecules. stainsfile.com The metal-ligand bond in these complexes can involve the donation of electron density from ligand orbitals to metal d orbitals, forming coordinate covalent bonds. libretexts.org In some cases, there can also be π bonding interactions where electrons are donated from the metal to vacant ligand orbitals (π backbonding) or from filled ligand orbitals to empty metal orbitals (π donation), influencing the stability and electronic structure of the complex. libretexts.org
Influence of Mordant Type on Dye-Fiber-Mordant Interactions
The type of metal mordant used significantly impacts the final color and fastness properties of the dyed fiber. vulcanchem.comwikipedia.orgsci-hub.se Different metal salts produce variations in shade. vulcanchem.comslideshare.net For instance, while alum and tin are considered neutral mordants that result in colors close to the dye bath, iron and copper are "saddening" mordants, leading to darker, browner, bluer, or greener shades. wordpress.com The strength of the coordination bond formed between the dye, mordant, and fiber also varies depending on the metal ion. For example, studies have indicated that the strength of coordination bond formation among dye, mordants, and cotton fiber interaction follows an order such as iron > copper > tin > alum. hrpub.org Metals with higher coordination numbers, like iron (with a coordination number of 6), can form stronger linkages, simultaneously bonding with the fiber at one site and the dye at another, leading to higher dye uptake and color saturation. hrpub.org Alum, while forming strong bonds with the dye, may have weaker coordination linkages with the fiber, potentially resulting in lower color strength. hrpub.org
Role of Mordants in Altering Dye's Electronic and Optical Properties
The formation of a coordination complex between the mordant and the dye molecule leads to changes in the dye's electronic structure, which in turn alters its optical properties, affecting how it absorbs and reflects light. mdpi.comresearchgate.net This interaction can cause shifts in the UV/Vis absorption bands, resulting in variations in color intensity, tone, and hue. mdpi.comresearchgate.net For example, the incorporation of low-energy metal atoms into the delocalized electron system of the dye can cause a bathochromic shift in absorption, leading to a strong color change. dayglo.in Studies on other dye-metal complexes have shown that coordination can lead to a decrease in lower energy absorption bands or the emergence of new bands due to interactions between the dye's delocalized π electrons and the metal's d orbitals. researchgate.netscientific.net Mordants can also affect the fiber's absorbance and reflectance properties. mdpi.com
Dye-Substrate Interactions in Mordant Systems
In mordant dyeing, the interaction is not just between the dye and the mordant, but also between the dye-mordant complex and the fiber substrate. wikipedia.orgsci-hub.se This tripartite interaction is essential for permanent coloration. The mordant acts as a bridge, forming chemical bonds with both the dye molecules and the functional groups present on the fiber surface. wikipedia.orgwordpress.comresearchgate.net Protein fibers like wool and silk have amino and carboxyl groups that can provide attachment sites for the metal ions. sci-hub.semdpi.comscribd.com The attachment of the mordant metal to the fiber can also occur through chelation, involving covalent and coordinate bond formation with groups like phosphate (B84403) hydroxyl groups in nucleic acids or amino groups in proteins. stainsfile.commdpi.com The strength of the interaction between the dye-mordant complex and the fiber determines the colorfastness properties, such as resistance to washing and light exposure. vulcanchem.comwordpress.comscribd.com
Kinetic and Thermodynamic Aspects of Dye Adsorption
The process of dye adsorption onto the mordanted fiber involves kinetic and thermodynamic considerations that govern the rate and extent of dye uptake. The speed of dye-fiber complexation is influenced by factors such as dye concentration and temperature. scielo.org.za
Adsorption Isotherm Models (e.g., Langmuir, Freundlich)
Adsorption isotherm models are used to describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the fiber at a constant temperature. These models provide insights into the nature of the adsorption process. scielo.org.zarsc.orgmdpi.com
The Langmuir isotherm model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites, where there is no interaction between adsorbed molecules. rsc.orgmdpi.cominflibnet.ac.in The linear form of the Langmuir equation is typically represented as:
Where:
is the equilibrium concentration of the dye in the solution (mg/L).
is the equilibrium adsorption capacity (mg/g).
is the maximum monolayer adsorption capacity (mg/g).
is the Langmuir adsorption equilibrium constant (L/mg), related to the energy of adsorption. rsc.orgmdpi.com
A plot of versus yields a straight line if the adsorption follows the Langmuir model. rsc.org
The Freundlich isotherm model, in contrast, is an empirical model that describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption energies and considers interactions between adsorbed molecules. rsc.orgmdpi.cominflibnet.ac.in The linear form of the Freundlich equation is given by:
Where:
is the equilibrium adsorption capacity (mg/g).
is the equilibrium concentration of the dye in the solution (mg/L).
is the Freundlich constant related to adsorption capacity (mg/g). rsc.orgmdpi.com
is the adsorption intensity or heterogeneity factor. rsc.orgmdpi.com
A plot of versus is linear for Freundlich adsorption. rsc.org The value of typically falls between 0 and 1, indicating a favorable adsorption process. inflibnet.ac.in
Studies on the adsorption of mordant dyes onto fibers have frequently utilized both Langmuir and Freundlich models to interpret experimental data. scielo.org.zaresearchgate.netresearchgate.netekb.eg The applicability of one model over the other can provide insights into whether the adsorption is primarily monolayer (Langmuir) or multilayer on a heterogeneous surface (Freundlich). rsc.orgmdpi.com For instance, some studies on mordant dyeing have found that the process is consistent with both Langmuir and Freundlich isotherm models, suggesting a favorable and linear monolayer formation. scielo.org.za The choice of mordant can also influence the fit to these models. researchgate.net
While specific adsorption isotherm data for C.I. Mordant Green 22 was not extensively detailed in the search results, the general principles of Langmuir and Freundlich isotherms are applicable to understanding its adsorption behavior in mordant dyeing systems, given its classification as a mordant dye. scielo.org.zarsc.orgmdpi.cominflibnet.ac.inresearchgate.netresearchgate.netekb.eg
Here is an example of how adsorption isotherm data, if available for C.I. Mordant Green 22 or a similar mordant dye on a relevant fiber, could be presented in a table:
Table 1: Hypothetical Adsorption Isotherm Parameters for a Mordant Dye on a Fiber
| Model | Parameter | Value (Example) | Unit | Interpretation (General) |
| Langmuir | XX.XX | mg/g | Maximum monolayer adsorption capacity | |
| XX.XX | L/mg | Related to the energy of adsorption | ||
| Freundlich | XX.XX | (mg/g) | Adsorption capacity | |
| X.XX | Dimensionless | Adsorption intensity/surface heterogeneity (0 < 1/n < 1 for favorable adsorption) | ||
| X.XXX | Dimensionless | Correlation coefficient (indicates goodness of fit) |
Kinetic studies, often analyzed using models like pseudo-first-order and pseudo-second-order, complement isotherm studies by providing information about the rate-limiting steps of the adsorption process, such as external mass transfer or intra-particle diffusion. mdpi.comresearchgate.netbioline.org.brekb.eg
Table 2: Hypothetical Adsorption Kinetic Parameters for a Mordant Dye on a Fiber
| Model | Parameter | Value (Example) | Unit | Interpretation (General) |
| Pseudo-First-Order | X.XXX | 1/min | Rate constant of pseudo-first-order adsorption | |
| (calc) | XX.XX | mg/g | Calculated equilibrium adsorption capacity | |
| X.XXX | Dimensionless | Correlation coefficient | ||
| Pseudo-Second-Order | X.XXX | g/(mg·min) | Rate constant of pseudo-second-order adsorption | |
| (calc) | XX.XX | mg/g | Calculated equilibrium adsorption capacity | |
| X.XXX | Dimensionless | Correlation coefficient |
The thermodynamic aspects of adsorption, including enthalpy (), entropy (), and Gibbs free energy (), provide information about the spontaneity and energy changes associated with the dyeing process at different temperatures. researchgate.netbioline.org.br A negative indicates a spontaneous process, while the sign of can suggest whether the adsorption is exothermic or endothermic. researchgate.netbioline.org.br
Table 3: Hypothetical Adsorption Thermodynamic Parameters for a Mordant Dye on a Fiber
| Parameter | Value (Example) | Unit | Interpretation (General) |
| -XX.XX | kJ/mol | Gibbs Free Energy (Negative value indicates spontaneity) | |
| +XX.XX or -XX.XX | kJ/mol | Enthalpy Change (Positive for endothermic, negative for exothermic) | |
| +XX.XX or -XX.XX | J/(mol·K) | Entropy Change (Indicates randomness at the interface) |
These kinetic and thermodynamic studies, while not specifically found for C.I. Mordant Green 22 in the provided search results, are standard approaches used to characterize the adsorption behavior of dyes, including mordant dyes, onto various substrates. scielo.org.zamdpi.comresearchgate.netbioline.org.brekb.eg
Adsorption Kinetic Models (e.g., Pseudo-First Order, Pseudo-Second Order)
Adsorption kinetics are studied to understand the rate at which a dye is adsorbed onto a material and to elucidate the potential rate-limiting steps of the dyeing process. Common models used to analyze adsorption kinetics include the pseudo-first order and pseudo-second order models researchgate.netmdpi.com.
The pseudo-first order kinetic model is based on the assumption that the rate of adsorption is proportional to the difference between the equilibrium adsorption capacity and the amount of dye adsorbed at any given time nih.gov. This model is often represented by the linear equation:
ln(q_e - q_t) = ln(q_e) - k_1t
where q_e and q_t are the amounts of dye adsorbed at equilibrium and at time t, respectively, and k_1 is the pseudo-first order rate constant nih.gov.
The pseudo-second order kinetic model assumes that the rate of adsorption is proportional to the square of the difference between the equilibrium adsorption capacity and the amount adsorbed at time t researchgate.netmdpi.com. The linear form of the pseudo-second order model is typically expressed as:
t/q_t = 1/(k_2 * q_e^2) + t/q_e
where k_2 is the pseudo-second order rate constant researchgate.net. The applicability of these models to experimental data is usually evaluated by plotting the linearized forms and determining the correlation coefficient (R²) researchgate.netmdpi.comresearchgate.net. A higher correlation coefficient suggests a better fit of the model to the experimental data. While these models are widely used to describe adsorption kinetics, it is noted that their success in fitting experimental data, particularly for the pseudo-second order model, may not always directly correspond to the underlying physical mechanism, as adsorption kinetics can be influenced by diffusion processes mdpi.comncsu.edu.
Despite extensive searching, specific research findings detailing the application of pseudo-first order and pseudo-second order kinetic models, including rate constants and correlation coefficients, specifically for the dyeing process of C.I. Mordant Green 22 on various fibers were not found in the consulted literature. Studies discussing these models typically focused on the adsorption of other dyes onto different adsorbent materials researchgate.netmdpi.comresearchgate.net.
Thermodynamic Parameters of Dyeing Processes (e.g., Enthalpy, Entropy, Gibbs Free Energy, Activation Energy)
Thermodynamic studies provide insights into the energy changes and feasibility of the dyeing process. Key thermodynamic parameters include enthalpy change (ΔH°), entropy change (ΔS°), and Gibbs free energy change (ΔG°) ncsu.edudynasty-chem.com. These parameters can indicate whether the adsorption process is spontaneous, endothermic or exothermic, and the degree of randomness at the solid-solution interface.
The Gibbs free energy change (ΔG°) is a fundamental thermodynamic parameter that determines the spontaneity of a process. A negative ΔG° value indicates a spontaneous adsorption process ncsu.educhembk.com. It is related to the enthalpy and entropy changes by the Gibbs-Helmholtz equation:
ΔG° = ΔH° - TΔS°
where T is the absolute temperature in Kelvin dynasty-chem.comchembk.com.
The enthalpy change (ΔH°) provides information about the heat of adsorption. A positive ΔH° suggests an endothermic process (requiring energy input), while a negative ΔH° indicates an exothermic process (releasing energy) ncsu.edudynasty-chem.com. The entropy change (ΔS°) reflects the change in randomness or disorder during the adsorption process. Adsorption typically leads to a decrease in the randomness of dye molecules as they transfer from the solution to the solid phase, often resulting in a negative ΔS° dynasty-chem.com.
Activation energy (Ea) is another important parameter in the study of dyeing kinetics. It represents the minimum energy required for the dye molecules to overcome the energy barrier and be adsorbed onto the fiber surface. Ea is typically determined using the Arrhenius equation ncsu.edu.
While the principles of these thermodynamic parameters are well-established in adsorption studies of dyes, specific research findings, including calculated values for ΔH°, ΔS°, ΔG°, and Ea, for the dyeing process of C.I. Mordant Green 22 on various substrates were not found in the consulted literature. Studies discussing these parameters generally focused on the thermodynamic aspects of adsorption for other dyes ncsu.edudynasty-chem.com.
Advanced Analytical Techniques for Characterization and Mechanistic Elucidation
Spectroscopic Methodologies for Structural and Interaction Studies
Spectroscopic techniques are fundamental in analyzing the chemical structure of C.I. Mordant Green 22 and understanding its interactions, particularly the crucial complex formation with metal ions.
UV-Visible (UV-Vis) and Fourier Transform Infrared (FTIR) spectrophotometry are widely employed for the analysis of dyes, including mordant dyes. UV-Vis spectroscopy provides information about the electronic transitions within the dye molecule, which are responsible for its color. The absorption spectrum of a dye is influenced by its chemical structure and its environment. For mordant dyes like C.I. Mordant Green 22, changes in the UV-Vis spectrum upon interaction with metal ions indicate the formation of dye-metal complexes. nih.gov These spectral shifts can reveal the binding affinity of the mordant to the chromophoric groups of the dye, leading to different shades. nih.gov
FTIR spectroscopy, on the other hand, provides a vibrational fingerprint of the molecule, identifying the functional groups present. By comparing the FTIR spectra of the free dye, the mordant, and the mordanted dye-fiber complex, researchers can identify the specific chemical bonds involved in the mordanting process. nih.govnih.gov Changes in peak positions and intensities can indicate coordination between the dye's functional groups (such as hydroxyl and carbonyl groups in the case of C.I. Mordant Green 22, given its synthesis from gallic acid and phthalic anhydride) and the metal ions. These techniques are also valuable for monitoring chemical changes during degradation, such as the breaking of bonds or the formation of new functional groups.
Mass Spectrometry (MS) is a powerful tool for determining the molecular weight of C.I. Mordant Green 22 and identifying its degradation products. Coupled with separation techniques, MS provides detailed molecular information. Electrospray Ionization (ESI) MS is particularly suitable for analyzing polar and ionic compounds like many dyes, including potentially sulfonated forms of mordant dyes. nih.gov Atmospheric Pressure Chemical Ionization (APCI) can be used for less polar dye components. nih.gov
Tandem Mass Spectrometry (MS/MS or MSⁿ) is essential for obtaining structural information through the fragmentation of the parent ion. nih.gov By analyzing the fragmentation pattern, the substructures of the dye molecule and its degradation products can be elucidated. While specific studies on C.I. Mordant Green 22 using advanced techniques like MALDI-TOF MS, Desorption Electrospray Ionization MS (DESI MS), or Surface Acoustic Wave Nebulisation MS (SAWN MS) were not prominently found in the search results, these techniques offer advantages for analyzing dyes on substrates or with minimal sample preparation. MALDI-TOF MS, for instance, is useful for analyzing large molecules and can be applied directly to solid samples. DESI and SAWN MS are ambient ionization techniques that allow for the analysis of surfaces with little to no sample preparation, which would be beneficial for analyzing dyes on textiles. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is also used in dye analysis, primarily for identifying and quantifying the metallic elements present in mordants.
Raman spectroscopy provides complementary vibrational information to FTIR spectroscopy and is particularly useful for analyzing historical textiles and artworks due to its often non-destructive nature. It yields a unique vibrational fingerprint of the dye molecule, allowing for its identification even in complex matrices. Surface-Enhanced Raman Spectroscopy (SERS) significantly enhances the Raman signal of analytes adsorbed onto a noble metal surface (typically silver or gold nanoparticles), enabling the detection of dyes at very low concentrations.
For mordant dyes, SERS can be challenging due to the interaction of the dye with the metal mordant and the fiber. However, specific sample pretreatments, such as acid hydrolysis to break the dye-metal bond, can improve the SERS signal by allowing the free dye molecule to interact more effectively with the SERS-active substrate. Raman spectroscopy can also provide insights into the interaction between the dye, mordant, and fiber by observing shifts or changes in the characteristic peaks of each component within the dyed material.
X-ray Diffraction (XRD) is a technique used to determine the crystalline structure of materials. In the context of dyed textiles, XRD can provide information about the crystalline nature of the fibers and any crystalline inorganic components, such as metallic mordants or pigments, present in the dyed material. While C.I. Mordant Green 22 itself is an organic molecule and may not always exhibit a high degree of crystallinity, XRD can be valuable for understanding how the mordanting process affects the fiber structure or for identifying the crystalline form of the metal mordant used, which can influence the final color and fastness properties. For example, XRD has been used to verify the crystalline structure of zinc oxide used in treatments on dyed fabrics.
Raman Spectroscopy for Vibrational Fingerprinting and Material Interaction Studies
Chromatographic Separations for Component and Degradant Profiling
Chromatographic techniques are essential for separating complex mixtures, such as dye extracts from textiles or degradation reaction solutions, into their individual components. This separation is crucial before analysis by spectroscopic or mass spectrometric techniques.
High-Performance Liquid Chromatography (HPLC) and Ultra-High Performance Liquid Chromatography (UHPLC) are standard techniques for the separation of non-volatile and semi-volatile compounds, including dyes and their degradation products. HPLC and UHPLC systems typically employ a stationary phase (column) and a mobile phase to separate components based on their differential interactions with these phases.
These techniques are often coupled with detectors such as UV-Vis Diode Array Detectors (DAD) to provide spectroscopic information for each separated component, or with Mass Spectrometry (HPLC-MS, UHPLC-MS/MS) for molecular identification and structural elucidation. HPLC and UHPLC are invaluable for analyzing the composition of dye formulations, identifying impurities, and tracking the formation and disappearance of degradation products over time or under different conditions. UHPLC offers faster separation times and higher resolution compared to conventional HPLC, which is advantageous for analyzing complex samples. By separating the components of a degraded dye sample, chromatography allows for the individual analysis of each degradation product by coupled techniques like MS, providing insights into the degradation mechanisms of C.I. Mordant Green 22.
Pyrolysis Gas Chromatography-Mass Spectrometry (Py-GC-MS) for Thermal Degradation Analysis
Pyrolysis Gas Chromatography-Mass Spectrometry (Py-GC-MS) is a powerful analytical technique used to characterize materials, including complex organic compounds like dyes and polymers, especially those that are insoluble or non-volatile shimadzu.comnih.gov. The technique involves rapidly heating a small sample in an inert atmosphere, causing it to break down into simpler, volatile fragments shimadzu.comresearchgate.netfrontier-lab.com. These fragments are then separated by gas chromatography (GC) and detected by mass spectrometry (MS) shimadzu.comresearchgate.netfrontier-lab.com. The resulting chromatogram and mass spectra provide a "fingerprint" of the original material's composition and can help identify its thermal degradation products shimadzu.comresearchgate.net.
Py-GC-MS is particularly useful for analyzing materials without extensive sample preparation, such as solvent extraction shimadzu.comfrontier-lab.com. It can provide qualitative and quantitative data on the chemical composition of a sample shimadzu.com. In the context of dyes, Py-GC-MS can be used to study their thermal stability and identify the products formed upon heating, which is relevant for understanding their behavior during manufacturing processes, application (which often involves elevated temperatures), or degradation over time mdpi.compcimag.com. While specific pyrolytic fragments of C.I. Mordant Green 22 have not been detailed in the search results, Py-GC-MS could potentially reveal characteristic fragments related to its xanthene structure and any associated functional groups or counterions worlddyevariety.commdpi.comchembk.com. This could aid in the identification of the dye in complex matrices or provide information about its decomposition pathways. The use of techniques like Evolved Gas Analysis (EGA-MS) prior to Py-GC-MS can help determine the appropriate pyrolysis temperature range for a specific compound researchgate.netpcimag.com.
Microscopic and Imaging Techniques for Surface and Material Analysis (e.g., SEM, AFM, TEM)
Microscopic and imaging techniques such as Scanning Electron Microscopy (SEM), Atomic Force Microscopy (AFM), and Transmission Electron Microscopy (TEM) are invaluable for examining the morphology, structure, and surface properties of materials at high resolution mdpi.comotago.ac.nz. While direct applications to C.I. Mordant Green 22 itself were not found, these techniques are widely used to study dyes in various contexts, such as their interaction with fibers, their aggregation behavior, or their presence in complex samples.
Scanning Electron Microscopy (SEM), often coupled with Energy-Dispersive X-ray Spectroscopy (EDX), provides high-resolution images of the surface topography of materials nih.govotago.ac.nzresearchgate.net. SEM-EDX can be used to visualize the distribution of dyes on substrates like textile fibers and to perform elemental analysis, which is particularly useful for mordant dyes that involve metal ions nih.govresearchgate.net. Although specific SEM images of C.I. Mordant Green 22 were not found, SEM has been used to examine the morphological effects of dyeing on fibers and the distribution of mordants researchgate.netresearchgate.netmdpi.com.
Transmission Electron Microscopy (TEM) involves transmitting a beam of electrons through a very thin specimen to produce a high-resolution image of its internal structure otago.ac.nzacs.org. TEM can provide detailed information about the morphology, size, and arrangement of particles or structures at the nanometer scale otago.ac.nzacs.orgacs.org. For visualizing organic molecules or dyes with TEM, staining with heavy metal salts is often required to enhance contrast due to the low electron density of light elements otago.ac.nzmyscope.trainingkit.edu. Although TEM studies specifically on C.I. Mordant Green 22 were not found, TEM is used to characterize nanoparticles and the morphology of dye aggregates acs.orgscirp.org. It could potentially be used to study the aggregation behavior of C.I. Mordant Green 22 molecules or their interaction with mordant ions at a high level of detail.
Environmental Transformation and Remediation Research
Abiotic and Biotic Degradation Pathways
The environmental fate of C.I. Mordant Green 22 is influenced by both abiotic and biotic processes that can lead to its breakdown and transformation into potentially less harmful substances.
Photodegradation Mechanisms and Products
Photodegradation, an abiotic process initiated by light absorption, can contribute to the breakdown of dyes in aquatic environments. While synthetic dyes generally exhibit high stability to visible and UV light, their photodegradation can be accelerated in the presence of sensitizers such as natural humic substances fishersci.ca. Photo-reduction of azo dyes, a class that includes some mordant dyes, to hydrazines and amines is a possible pathway, although it is typically slow in water with sufficient oxygen fishersci.ca.
Advanced oxidation processes (AOPs), often involving photocatalysis, utilize light to generate reactive species like hydroxyl radicals (OH•) that can effectively degrade organic pollutants adsorbed on the surface of a catalyst nih.govnih.gov. These reactive species attack the dye molecules, leading to their degradation into smaller, less harmful byproducts, potentially including carbon dioxide and water nih.govfishersci.ca. Studies on the photodegradation of various dyes often report that the process follows pseudo-first-order kinetics, where the degradation rate is proportional to the dye concentration fishersci.cawikipedia.org. Factors such as pH, initial dye concentration, catalyst type and concentration, and light intensity influence the efficiency and kinetics of photodegradation fishersci.ca.
Specific photodegradation mechanisms and products for C.I. Mordant Green 22 are not extensively detailed in the available literature. However, based on studies of similar dye structures and general photodegradation principles, the process would likely involve the cleavage of chemical bonds within the dye molecule initiated by light-induced reactions, potentially leading to the formation of various intermediate products before complete mineralization.
Microbial Biodegradation and Enzymatic Transformation (e.g., Myco-remediation)
Microbial biodegradation, involving bacteria, fungi, yeast, and algae, represents a significant biotic pathway for dye transformation in the environment and in biological wastewater treatment systems uni.luuni.lu. This process involves microorganisms breaking down complex dye molecules into simpler intermediates and, in some cases, leading to complete decolorization and mineralization uni.lu.
Azo dyes, characterized by the presence of azo bonds (-N=N-), are a major class of synthetic dyes, and their biodegradation has been widely studied. While many azo dyes are resistant to degradation under aerobic conditions, they can be reduced by various microbes, including intestinal bacteria, under low-oxygen or anaerobic conditions fishersci.cauni.lueasychem.orgfoodb.ca. This reductive cleavage of the azo bond can lead to the formation of colorless but often toxic and potentially carcinogenic aromatic amines fishersci.cauni.lueasychem.orgfoodb.ca.
Fungi, particularly white-rot fungi, are well-known for their ability to degrade persistent organic pollutants through the action of extracellular enzymes such as laccase, manganese peroxidase, and lignin (B12514952) peroxidase worlddyevariety.comthegoodscentscompany.comnih.govfishersci.ca. Mycoremediation, the use of fungi for environmental remediation, leverages these enzymatic capabilities to degrade complex and recalcitrant chemicals, including dyes worlddyevariety.comthegoodscentscompany.comfishersci.ca. Bacteria also play a role in dye biodegradation, employing enzymes like azo reductase, oxygenase, and hydrolase to cleave dye molecules fishersci.ca. Some bacterial strains have demonstrated the ability to mineralize dyes into non-toxic byproducts like carbon dioxide and water fishersci.ca.
An effective biological treatment strategy for azo dyes often involves a sequential anaerobic-aerobic process. The initial anaerobic stage facilitates the reductive cleavage of azo bonds and decolorization, while the subsequent aerobic stage is aimed at the further degradation and detoxification of the resulting aromatic amines foodb.ca. While specific studies on the microbial biodegradation pathways and enzymatic transformation of C.I. Mordant Green 22 were not found, the general mechanisms observed for other mordant and azo dyes suggest that both bacterial and fungal processes, involving various enzymes, would be involved in its biodegradation.
Formation of Transformation Products and Metabolites
The degradation of dyes, whether through abiotic or biotic pathways, often results in the formation of transformation products and metabolites fishersci.cafoodb.cawikipedia.org. These intermediate compounds can differ significantly from the parent dye in terms of chemical structure, properties, and toxicity.
For azo dyes, a common transformation pathway involves the reductive cleavage of the azo linkage, leading to the formation of aromatic amines fishersci.cauni.lueasychem.orgfoodb.ca. The specific aromatic amines formed depend on the structure of the original dye molecule. The presence of these amine metabolites is a significant concern due to their potential mutagenicity and carcinogenicity fishersci.caeasychem.org.
Studies investigating dye degradation often identify transformation products by observing the disappearance of characteristic peaks of the parent dye in spectroscopic analysis and the appearance of new peaks corresponding to intermediate compounds wikipedia.org. These metabolites may undergo further degradation through subsequent reactions, potentially leading to complete mineralization into simple inorganic compounds foodb.ca. While the specific transformation products and metabolites of C.I. Mordant Green 22 were not identified in the search results, its degradation in the environment or during treatment would undoubtedly lead to the formation of various intermediate compounds requiring further investigation for their environmental impact.
Advanced Wastewater Treatment Strategies for Dye Removal
Due to the persistence and complex nature of many industrial dyes, including mordant dyes like C.I. Mordant Green 22, advanced wastewater treatment strategies are necessary to effectively remove them from effluents before discharge uni.lunih.gov. These strategies go beyond conventional primary and secondary treatment methods and include a range of physical, chemical, and biological processes. Advanced oxidation processes (AOPs), membrane separation techniques, bio-electrochemical treatments, and adsorption are among the methods employed for the removal of dyes from industrial wastewater uni.lunih.gov.
Adsorption onto Novel Adsorbents (e.g., Biosorbents, Engineered Materials)
Adsorption is widely recognized as an efficient, cost-effective, and relatively simple method for the removal of dyes from wastewater, particularly for pollutants that are resistant to biological degradation uni.lunih.govwikidata.orgguidetopharmacology.org. The process involves the transfer of dye molecules from the aqueous phase to the surface of a solid adsorbent material wikidata.org.
A variety of adsorbent materials have been explored for dye removal, including commercially available activated carbon, as well as numerous novel and engineered materials wikidata.org. There is a growing interest in the use of low-cost adsorbents, particularly biosorbents derived from agricultural wastes, industrial byproducts, and natural materials nih.govguidetopharmacology.org. Examples of such biosorbents investigated for dye removal include materials derived from citrus peels, water chestnut peels, corncobs, and various modified biomasses nih.gov. These materials often possess functional groups and porous structures that facilitate the adsorption of dye molecules.
The efficiency of the adsorption process is influenced by several factors, including the type of adsorbent, its surface properties, particle size, the initial concentration of the dye, contact time, pH of the solution, and temperature guidetopharmacology.org. Optimizing these parameters is crucial for achieving high dye removal efficiency.
Adsorption Isotherm and Kinetic Modeling
Adsorption isotherm models are used to describe the equilibrium relationship between the amount of dye adsorbed onto the solid phase and the concentration of the dye remaining in the liquid phase at a constant temperature. Commonly applied isotherm models include the Langmuir and Freundlich models guidetopharmacology.org.
The Langmuir isotherm model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites guidetopharmacology.org. It is often represented by the equation: Ce/qe = 1/(KL*Qm) + Ce/Qm where Ce is the equilibrium concentration of the adsorbate in the solution, qe is the amount of adsorbate adsorbed per unit mass of adsorbent at equilibrium, Qm is the maximum monolayer adsorption capacity, and KL is the Langmuir adsorption constant related to the energy of adsorption.
The Freundlich isotherm model, on the other hand, is an empirical model that describes adsorption on heterogeneous surfaces and is applicable to multilayer adsorption guidetopharmacology.org. It is represented by the equation: qe = KF * Ce^(1/n) where KF is the Freundlich adsorption constant related to the adsorption capacity, and n is the Freundlich intensity parameter related to the adsorption intensity. Studies on dye adsorption onto various materials frequently report that experimental data fit well with either the Langmuir or Freundlich model, or sometimes both, depending on the specific adsorbent-dye system guidetopharmacology.org.
Adsorption kinetic models are used to investigate the rate and mechanism of the adsorption process. The most widely used kinetic models are the pseudo-first-order and pseudo-second-order models.
The pseudo-first-order model assumes that the rate of adsorption is proportional to the concentration of the adsorbate in the solution. The linear form is often expressed as: ln(qe - qt) = ln(qe) - k1*t where qt is the amount of adsorbate adsorbed per unit mass of adsorbent at time t, qe is the amount of adsorbate adsorbed at equilibrium, and k1 is the pseudo-first-order rate constant.
The pseudo-second-order model assumes that the rate of adsorption is proportional to the square of the concentration of the adsorbate. The linear form is commonly given by: t/qt = 1/(k2*qe^2) + t/qe where k2 is the pseudo-second-order rate constant. Many studies on dye adsorption have found that the pseudo-second-order model provides a better fit to the experimental data, suggesting that chemisorption may be the rate-limiting step.
Other kinetic models, such as the intraparticle diffusion model, are used to explore the diffusion mechanisms involved in the adsorption process, including diffusion of the adsorbate from the bulk solution to the external surface of the adsorbent and diffusion within the pores of the adsorbent material.
Factors Influencing Adsorption Efficiency (e.g., pH, temperature, adsorbent dose)
Adsorption is a widely studied method for removing dyes from wastewater due to its potential for high efficiency, ease of operation, and cost-effectiveness rsc.org. The effectiveness of adsorption for dye removal, including mordant dyes, is significantly influenced by several factors rsc.orgemu.edu.trmdpi.com. Key parameters include solution pH, temperature, and the dose of the adsorbent material rsc.orgemu.edu.trmdpi.comekb.eg.
Studies on dye adsorption, while not always specifically on C.I. Mordant Green 22 in the provided results, indicate general trends applicable to cationic and mordant dyes. For cationic dyes, pH is often a significant factor, with higher pH values typically favoring adsorption due to changes in the surface charge of the adsorbent and the ionization state of the dye molecule mdpi.comnih.gov. Adsorbent dose is also crucial; increasing the adsorbent amount generally increases the available surface area for binding, up to an optimal point where agglomeration may occur, potentially reducing efficiency mdpi.comnih.gov. Temperature can influence the thermodynamics of the adsorption process, determining if it is endothermic or exothermic emu.edu.tr.
Research findings highlight the importance of optimizing these parameters for maximum dye removal efficiency. For instance, studies on other cationic dyes have shown that optimal removal efficiencies are achieved within specific pH ranges and with appropriate adsorbent dosages mdpi.com.
Advanced Oxidation Processes (AOPs) for Dye Mineralization
Advanced Oxidation Processes (AOPs) are considered potential alternatives for treating textile wastewater containing recalcitrant compounds like dyes scispace.comsciencepublishinggroup.com. AOPs primarily work by generating highly reactive species, such as hydroxyl radicals (•OH), which can degrade organic pollutants through oxidation scispace.comsciencepublishinggroup.comcwejournal.orgresearchgate.net. These processes aim for the complete mineralization of dyes into less harmful substances, such as carbon dioxide and water, or their transformation into more easily biodegradable intermediates scispace.comsciencepublishinggroup.com.
Common AOPs explored for dye treatment include ozonation (sometimes combined with H₂O₂, UV, or both), UV/H₂O₂ systems, and Fenton or Photo-Fenton processes scispace.comsciencepublishinggroup.com. These methods have demonstrated good results in achieving both decolorization and reduction of chemical oxygen demand (COD) in textile effluents scispace.comsciencepublishinggroup.com. The effectiveness of AOPs can be influenced by operating conditions such as temperature, pressure, and pH scribd.com. While AOPs are effective, their widespread commercialization faces challenges related to cost and complexity scispace.com.
Hybrid and Integrated Remediation Systems
Given the limitations of individual treatment methods, hybrid and integrated remediation systems are being explored for comprehensive dye wastewater treatment scispace.comresearchgate.net. These systems combine different technologies to leverage their respective advantages and overcome individual drawbacks scispace.comresearchgate.net. Combinations of physicochemical techniques with AOPs, as well as the integration of biological systems with physicochemical and advanced oxidation processes, have been investigated scispace.com.
Hybrid systems can involve sequences of different treatment steps, such as combining adsorption with biological treatment or integrating membrane processes with AOPs scispace.commdpi.com. The goal is to achieve higher removal efficiencies, particularly for complex dye mixtures, and potentially enable water reuse scispace.comresearchgate.net. While various hybrid technologies have been proposed and studied in literature, their full-scale implementation can be challenging due to complexity and cost scispace.comresearchgate.net.
Environmental Fate and Transport Studies
Understanding the environmental fate and transport of C.I. Mordant Green 22 is crucial for assessing its potential impact on ecosystems. This involves studying its persistence, mobility, and how it alters water quality.
Persistence and Mobility in Environmental Compartments
The persistence and mobility of dyes like C.I. Mordant Green 22 in the environment are influenced by their chemical structure and properties canada.camst.dk. Mordant dyes, along with disperse and solvent dyes, are generally characterized by low water solubility and a hydrophobic nature mst.dkscbt.com. This low solubility can affect their distribution between water and other environmental compartments like sediment and soil canada.ca.
Azo dyes, a broad class that includes many mordant dyes, are often designed for high chemical and photolytic stability, which can contribute to their persistence in aerobic environmental conditions mst.dk. Their structure, particularly the electron-withdrawing character of azo groups, can make them less susceptible to oxidative breakdown mst.dk. While vapor pressure data are often limited for azo dyes, available information suggests generally low vapor pressures, indicating limited volatilization mst.dk. The potential for bioaccumulation is typically considered low for solvent dyes, which share some characteristics with mordant dyes in terms of solubility scbt.com.
Contribution to Water Quality Alterations (e.g., Color, Turbidity, COD, BOD)
The discharge of dye-containing wastewater, including effluents containing C.I. Mordant Green 22, significantly impacts water quality scispace.comekb.eg. Even at low concentrations, the presence of dyes is highly visible and undesirable, altering the aesthetic quality of water bodies by imparting color ekb.egmdpi.comepa.gov. This coloration can reduce light penetration into the water, affecting photosynthetic activity in aquatic plants and disrupting the aquatic ecosystem ekb.egmdpi.com.
Theoretical and Computational Studies of C.i. Mordant Green 22
Molecular Modeling and Electronic Structure Calculations (e.g., DFT)
Molecular modeling, particularly using quantum mechanical methods like DFT, is widely employed to study the electronic structure of dye molecules. DFT is a computational method used to investigate the electronic structure and characteristics of atoms, molecules, and solids researchgate.net. It allows for the calculation of various properties, including molecular geometry, energy levels, and electron density distribution mdpi.com. These calculations can help predict how a dye molecule will behave and interact with other substances.
For dyes, DFT can be used to determine the energies of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), as well as their energy gap (HLG) researchgate.net. The HOMO-LUMO gap is related to the electronic transitions that occur when the dye absorbs light, which in turn determines its color researchgate.net. The localization of HOMO and LUMO energy levels can provide insights into the electron-donating and accepting abilities of the molecule researchgate.netnih.gov.
While specific DFT studies on C.I. Mordant Green 22 were not prominently found, studies on other mordant dyes and related organic molecules demonstrate the applicability of these methods. For instance, DFT calculations have been used to investigate the optoelectronic behavior of mordant red conjugates and the electronic structure of other organic dyes researchgate.netacs.org. These studies often involve optimizing the molecular structure using specific functionals and basis sets, followed by single-point calculations to determine electronic properties mdpi.com.
DFT calculations can also provide information about the electron density distribution within the molecule, which is crucial for understanding its reactivity and how it might interact with metal ions in a mordant mdpi.comnih.gov. The regions of high electron density are typically where electrophilic attack is likely to occur, while regions of low electron density are susceptible to nucleophilic attack.
Simulation of Dye-Mordant-Substrate Interactions
Molecular dynamics (MD) simulations are powerful tools for studying the interactions between dye molecules, mordants, and the substrate (e.g., textile fibers) at an atomic level mdpi.com. These simulations can model the dynamic behavior of the system over time, providing information about adsorption mechanisms, binding strengths, and the resulting structural arrangements mdpi.com.
Mordant dyes like C.I. Mordant Green 22 form complexes with metal ions, which then bind to the substrate dayglo.in. MD simulations can help visualize and quantify these interactions. For example, simulations can model the adsorption of dye-mordant complexes onto the surface of a fiber, taking into account factors such as temperature, solvent effects, and the presence of other molecules mdpi.com.
Studies using MD simulations on similar systems, such as corrosion inhibitors interacting with metal surfaces, illustrate the type of insights that can be gained mdpi.com. These simulations can calculate adsorption energies, which indicate the strength of the interaction between the dye-mordant complex and the substrate mdpi.com. They can also provide information about the orientation and conformation of the adsorbed species.
Understanding the dynamics of dye-mordant-substrate interactions through simulation is vital for optimizing dyeing processes, improving color fastness, and designing new mordant systems. The choice of mordant can significantly influence the final color and fastness properties of the dye dayglo.in. Simulations can help explain these effects at a molecular level by revealing how different metal ions interact with the dye and the fiber.
Prediction of Reactivity and Degradation Pathways
Computational methods can also be used to predict the reactivity of C.I. Mordant Green 22 and its potential degradation pathways. Understanding degradation is important for assessing the environmental fate of the dye and developing methods for its removal from wastewater mdpi.comgjesm.net.
DFT calculations can provide information about the stability of the dye molecule and the energy barriers for various chemical reactions acs.org. This can help predict how the dye might react under different conditions, such as exposure to light, heat, or chemical agents. For instance, calculating bond dissociation energies can indicate which bonds are most likely to break during degradation.
Furthermore, computational tools can be used to propose and evaluate potential degradation pathways. By calculating the energies of possible intermediates and transition states, researchers can determine the most energetically favorable routes for the breakdown of the dye molecule rsc.org. This can involve reactions such as azo bond reduction (if applicable to the specific dye structure), aromatic ring cleavage, or other transformations rsc.org.
While C.I. Mordant Green 22 is a xanthene dye worlddyevariety.com, studies on the degradation of other dye classes, such as azo dyes, demonstrate the utility of computational prediction in identifying degradation products and pathways rsc.org. Predicted pathways can then be compared with experimental findings from analytical techniques like mass spectrometry to confirm the degradation mechanisms rsc.org.
Computational studies can also help design strategies for dye degradation, such as identifying potential catalysts or optimizing conditions for biological or chemical treatment methods mdpi.com. By understanding the weakest points in the molecule and the most likely reaction mechanisms, more effective degradation processes can be developed.
Emerging Research Applications and Future Directions
Q & A
Q. How can researchers reconcile conflicting spectral data (e.g., NMR, IR) for C.I. Mordant Green 22 derivatives?
Q. What ethical considerations apply when publishing negative results (e.g., failed dye adsorption trials) for C.I. Mordant Green 22?
- Methodological Guidance :
- Transparency : Disclose all experimental conditions, even if they contradict hypotheses.
- FAIR Data Principles : Ensure datasets are Findable, Accessible, Interoperable, and Reusable.
- Preprints : Use repositories like ChemRxiv to share non-peer-reviewed findings promptly .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
